3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H11N5S
• Molecular Weight: 293.3 g/mol
• IUPAC Name: 3-benzyl-6-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H11N5S/c1-2-5-11(6-3-1)9-13-17-18-15-20(13)19-14(21-15)12-7-4-8-16-10-12/h1-8,10H,9H2
• InChI Key: FGOYFNYINRJJGE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CN=CC=C4

Description

3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound belongs to the class of triazolothiadiazoles and has been reported to possess various biological activities such as anticancer, antifungal, antibacterial, and antiviral properties.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to induce apoptosis in cancer cells by activating the mitochondrial pathway. It has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membrane and cell wall, respectively. The antiviral activity of 3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is thought to be due to its ability to inhibit viral DNA replication.
Biochemical and Physiological Effects:
3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit various biochemical and physiological effects. It has been shown to decrease the expression of anti-apoptotic proteins and increase the expression of pro-apoptotic proteins in cancer cells. It has also been reported to decrease the activity of enzymes involved in fungal and bacterial cell wall synthesis. Additionally, 3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the replication of viral DNA.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad-spectrum activity against cancer cells, fungi, bacteria, and viruses. This makes it a promising candidate for the development of new therapeutic agents. However, one of the limitations is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its synthesis method to improve its yield and purity. Additionally, the potential use of 3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a drug delivery system for targeted cancer therapy could be explored. Finally, the development of derivatives of 3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with improved solubility and bioavailability could also be investigated.
In conclusion, 3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with potential therapeutic applications. Its broad-spectrum activity against cancer cells, fungi, bacteria, and viruses makes it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and to optimize its synthesis method and properties for clinical use.

Synthesis Methods

The synthesis of 3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature using various methods. One of the most commonly used methods involves the reaction of 3-amino-1,2,4-triazole with thiocarbonyl S-imidates in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 3-bromopyridine in the presence of a palladium catalyst to yield the final product. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to possess antifungal activity against Candida albicans and antibacterial activity against Staphylococcus aureus and Escherichia coli. Additionally, 3-Benzyl-6-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to possess antiviral activity against herpes simplex virus type 1 and 2.